Cas no 893611-23-9 (butyl(2-methoxyphenyl)methylamine)

butyl(2-methoxyphenyl)methylamine structure
893611-23-9 structure
Product Name:butyl(2-methoxyphenyl)methylamine
CAS No:893611-23-9
MF:C12H19NO
MW:193.285363435745
MDL:MFCD07409972
CID:858952
PubChem ID:4722050
Update Time:2025-04-19

butyl(2-methoxyphenyl)methylamine Chemical and Physical Properties

Names and Identifiers

    • N-(2-Methoxybenzyl)butan-1-amine
    • N-[(2-methoxyphenyl)methyl]butan-1-amine
    • N-(2-methoxybenzyl)butan-1-amine(SALTDATA: HCl)
    • butyl(2-methoxyphenyl)methylamine
    • N-(2-methoxybenzyl)-1-butanamine
    • AKOS000229843
    • N-(2-Methoxyphenylmethyl)butylamine
    • C78548
    • butyl[(2-methoxyphenyl)methyl]amine
    • SCHEMBL3268488
    • DTXSID60405996
    • EN300-32690
    • BB 0217831
    • 893611-23-9
    • N-(2-Methoxybenzyl)butan-1-amine x1hcl
    • CS-0117383
    • MFCD07409972
    • MDL: MFCD07409972
    • Inchi: 1S/C12H19NO/c1-3-4-9-13-10-11-7-5-6-8-12(11)14-2/h5-8,13H,3-4,9-10H2,1-2H3
    • InChI Key: QNRGPPFYKDTUIQ-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC=CC=1CNCCCC

Computed Properties

  • Exact Mass: 193.147
  • Monoisotopic Mass: 193.147
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 21.3A^2

Experimental Properties

  • Density: 0.944
  • Boiling Point: 267.6°C at 760 mmHg
  • Flash Point: 111.3°C
  • Refractive Index: 1.498

butyl(2-methoxyphenyl)methylamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM131499-1g
N-(2-methoxybenzyl)butan-1-amine
893611-23-9 95%
1g
$318 2021-06-17
Chemenu
CM131499-1g
N-(2-methoxybenzyl)butan-1-amine
893611-23-9 95%
1g
$145 2023-01-09
ChemScence
CS-0117383-1g
N-(2-methoxybenzyl)-1-butanamine
893611-23-9
1g
$132.0 2022-04-26
ChemScence
CS-0117383-5g
N-(2-methoxybenzyl)-1-butanamine
893611-23-9
5g
$394.0 2022-04-26
Chemenu
CM131499-5g
N-(2-methoxybenzyl)butan-1-amine
893611-23-9 95%
5g
$433 2023-01-09
Enamine
EN300-32690-0.05g
butyl[(2-methoxyphenyl)methyl]amine
893611-23-9
0.05g
$119.0 2023-09-04
Enamine
EN300-32690-0.1g
butyl[(2-methoxyphenyl)methyl]amine
893611-23-9
0.1g
$125.0 2023-09-04
Enamine
EN300-32690-0.25g
butyl[(2-methoxyphenyl)methyl]amine
893611-23-9
0.25g
$131.0 2023-09-04
Enamine
EN300-32690-0.5g
butyl[(2-methoxyphenyl)methyl]amine
893611-23-9
0.5g
$136.0 2023-09-04
Enamine
EN300-32690-1.0g
butyl[(2-methoxyphenyl)methyl]amine
893611-23-9
1g
$157.0 2023-06-08
Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm